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Compound of Interest

Compound Name: L-Adrenaline-D-hykdrogentartrate
CAS No.: 24351-82-4
Cat. No.: B14145436
Get Quote
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Abstract & Core Rationale

Epinephrine (Adrenaline) is a notorious reagent in the laboratory due to its susceptibility to
rapid oxidation and racemization.[1][2] While Epinephrine Bitartrate is significantly more soluble
in water than the free base, it remains chemically labile. The oxidation of epinephrine to
adrenochrome (pink/red) and subsequently to melanin-like polymers (brown) renders the
solution useless and potentially cytotoxic.[1]

This protocol departs from standard "cookbook" recipes by integrating redox-control measures
directly into the workflow. We prioritize a "Clean Preparation” method (sulfite-free) suitable for
sensitive biological assays (e.g., oxidative stress markers, enzyme kinetics) where traditional
antioxidants like sodium metabisulfite would introduce experimental artifacts.[1]

Key Technical Constraints

e Salt vs. Base Stoichiometry: Epinephrine Bitartrate (

) has a molecular weight of 333.29 g/mol , nearly double that of the free base (
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).[1][2] Failure to correct for this results in a ~45% under-dosing error.

e The "Pink" Indicator: Any visible pink hue indicates the formation of adrenochrome. Such
solutions must be discarded immediately.

e pH Stability Paradox: Epinephrine is most stable at pH 3.0—4.0 but biologically active at pH
7.[1][2]4. The stock must be maintained at acidic pH and neutralized only upon final dilution
into the assay medium.

Physicochemical Properties & Calculations
lecular Specificati

Parameter Value Notes

Compound Epinephrine Bitartrate Salt form of L-Epinephrine

Distinct from Free Base (51-

CAS Number 51-42-3
43-4) or HCl salt (55-31-2)
] Used for all mass calculations
Molecular Weight 333.29 g/mol
below
N 10 mM is well below saturation
Solubility ~330 mg/mL (Water) o
limit
) Protonated and stable at pH <
pKa 8.7 (Amine), 9.9 (Phenol)

4

Mass Calculations for 10 mM Stock

To prepare 10 mL of a 10 mM (10 mmol/L) solution:
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[1][2]

Critical Note: This yields a solution containing 10 mM of the salt, which dissociates into 10 mM
of Epinephrine cation. If your protocol requires 10 mM of "Free Base Equivalents," the

calculation remains the same because the stoichiometry is 1:1.

Protocol: "Clean" Preparation (Sulfite-Free)

Recommended for cell culture, enzymatic assays, and receptor binding studies where
antioxidants interfere.[1][2]

Reagents & Equipment[1][2][3][7]1[8][9]

« Epinephrine Bitartrate (USP/EP Grade, >98% purity).[1][2]

Solvent: Ultra-pure Water (Type I, Milli-Q, 18.2 MQ[1]-cm).

Acidifier (Optional): 0.1 M HCI (Only if water pH is >6.0).[1]

Inert Gas: Nitrogen (

) or Argon tank with a sparging needle.[1][3]

Labware: Amber glass vials (silanized preferred) or foil-wrapped polypropylene tubes. Avoid
standard clear glass due to photo-oxidation.[1]

Step-by-Step Workflow
Step 1: Environmental Control (De-oxygenation)

Oxygen is the primary reactant in epinephrine degradation.[1][2]
e Dispense 10 mL of Ultra-pure water into a dedicated tube.

o Sparge the water with Nitrogen gas for 5-10 minutes.
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o Technique: Insert a glass pipette or needle connected to the gas line directly into the
water. Bubbles should be vigorous but not cause splashing.[1]

o Why: This removes dissolved

, significantly extending the half-life of the stock.[1]

Step 2: Weighing & Dissolution

Caution: Epinephrine is a potent vasoconstrictor.[1][2] Wear nitrile gloves, mask, and safety
goggles.

Weigh 33.33 mg of Epinephrine Bitartrate.[1][2]

Add the powder to the 10 mL of de-oxygenated water.

Vortex immediately for 30—60 seconds.

o Observation: The powder should dissolve rapidly. The solution must be colorless.

pH Check: Spot 2 uL onto pH paper. The pH should naturally be between 3.0 and 4.0 due to
the tartaric acid component.

o Action: If pH > 4.5, add 0.1 M HCI dropwise until pH is ~3.[1]5. Never adjust to neutral pH
for storage.

Step 3: Filtration & Aliquoting[1][2][4]

 Filter the solution through a 0.22 um PVDF or PES syringe filter into a sterile, amber
container.

o Note: Do not use Nylon filters, as they can bind catecholamines.

o Aliquot immediately into light-protective microcentrifuge tubes (e.g., black or amber tubes).
Recommended volume: 100-500 pL per tube to avoid freeze-thaw cycles.[1]

» Purge Headspace: Before closing each tube, gently blow

gas over the top of the liquid to displace air in the headspace.
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Step 4: Storage

e Short-term (Hours): Keep on ice, protected from light (foil).

e Long-term (Months): Store at -20°C or -80°C. Stable for 3—6 months if strictly protected from
light and oxygen.

Visualization: Preparation Workflow

The following diagram illustrates the critical path for minimizing oxidation during preparation.
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Phase 1: Environment Prep
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Caption: Workflow emphasizing de-oxygenation and visual QC points to prevent adrenochrome
formation.

Quality Control & Troubleshooting
Self-Validating System: The "Pink" Test

Epinephrine acts as its own colorimetric indicator.[1][2]
e Clear/Colorless: >98% Purity.[1] Safe to use.

o Faint Pink: <95% Purity.[1] Early oxidation (Adrenochrome). Discard for sensitive quantitative
assays.

o Brown/Precipitate: Polymerization.[1][2] Hazardous.[1][5] Discard.

UV-Vis Verification

For precise concentration verification, dilute the stock 1:100 (to 0.1 mM) in 0.1 M HCl and
measure absorbance.[1][2]

e 279 nm[1]
o Extinction Coefficient (
): ~2,700
(for the catechol moiety).[1]

Dilution Strategy for Biological Assays

When adding the acidic stock (pH 3.[1][2]5) to cell culture media (pH 7.4):
 Dilution Factor: Ensure the dilution is at least 1:1000 (e.g., 10 mM stock
10 pM final).

o Buffering: The buffering capacity of the culture media (HEPES/Bicarbonate) will easily
overwhelm the trace acid from the stock.
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« Timing: Perform this dilution immediately before application to cells. At pH 7.4, epinephrine
half-life drops to minutes/hours depending on temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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